Cas no 1803606-80-5 (2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine)

• Product Name: 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine
• CAS No: 1803606-80-5
• MW: 194.157g/molg/mol
• CID: 4617862
• PubChem ID: 119030885
• Update Time: 2025-06-08

2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-[5-(trifluoromethyl)-1,2-oxazol-3-yl]propan-2-amine
• 3-Isoxazolemethanamine, α,α-dimethyl-5-(trifluoromethyl)-
• 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine

Computed Properties

• Exact Mass: 194.067
• Monoisotopic Mass: 194.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2

Additional information on 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine

Introduction to 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine (CAS No. 1803606-80-5) in Modern Chemical and Pharmaceutical Research

2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine, identified by its CAS number 1803606-80-5, represents a structurally intriguing compound with significant potential in the realms of medicinal chemistry and biochemical research. The presence of a trifluoromethyl group appended to an oxazole core, coupled with an amine functionality, endows this molecule with unique physicochemical properties that make it a compelling candidate for further exploration in drug discovery and material science.

The oxazole scaffold, characterized by a five-membered heterocyclic ring containing one oxygen and one nitrogen atom, is a privileged structure in pharmaceutical development. Its ability to engage in hydrogen bonding and its aromatic-like stability makes it a frequent component in bioactive molecules. In particular, the incorporation of a trifluoromethyl group—a substituent known for its electron-withdrawing effects and metabolic stability—enhances the lipophilicity and binding affinity of the molecule, which are critical factors in drug design.

The amine moiety in 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine introduces further versatility, allowing for diverse chemical modifications such as acylation, alkylation, or coupling with other pharmacophores. This flexibility is particularly valuable in the synthesis of peptidomimetics or small-molecule inhibitors targeting enzyme active sites. The compound’s potential utility as a building block for more complex scaffolds has garnered attention from synthetic chemists and medicinal chemists alike.

Recent advancements in computational chemistry have enabled the rapid screening of such heterocyclic compounds for their biological activity. Molecular docking studies suggest that derivatives of 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine may exhibit inhibitory effects on various enzymes implicated in inflammatory pathways and cancer metabolism. For instance, preliminary virtual screening has identified analogs with promising interactions with kinases and proteases, underscoring the molecule’s therapeutic relevance.

The synthesis of 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine presents an interesting challenge due to the need to maintain regioselectivity during the introduction of both the trifluoromethyl group and the amine functionality. Modern synthetic methodologies, including transition-metal-catalyzed cross-coupling reactions and fluorination techniques, have made it feasible to construct this molecule with high precision. These advances not only facilitate access to the parent compound but also enable the generation of libraries of derivatives for high-throughput screening.

In the context of drug development, the structural features of 2-5-(trifluoromethyl)-1,2-oxazol-3-ylpropan-2-amine align well with current trends toward targeted therapies. The trifluoromethyl group’s ability to modulate metabolic pathways has been exploited in several successful drugs, while the oxazole ring provides a scaffold that can be fine-tuned for optimal pharmacokinetic properties. Moreover, the amine group offers opportunities for further derivatization to improve solubility or bioavailability.

Emerging research also highlights the role of oxazole derivatives in materials science. Their electronic properties make them candidates for applications in organic electronics or as sensors for detecting small molecules. While these applications are still under exploration, they underscore the broad utility of compounds like 2-(5-(trifluoromethyl)-1H oxazol)propananamine, which bridges organic synthesis with industrial applications.

The chemical stability and reactivity profile of CAS No 1803606 80 5 are additional points of interest. The trifluoromethyl group enhances thermal stability while introducing rigidity into the molecular framework—a desirable trait for drug candidates that must withstand physiological conditions. Simultaneously, the presence of both oxygen and nitrogen atoms allows for multiple interaction points with biological targets, increasing the likelihood of binding affinity.

Future directions in research may involve exploring enantioselective synthesis methods to produce chiral derivatives of this compound. Chirality plays a critical role in many drugs due to its influence on pharmacodynamics and pharmacokinetics. By leveraging asymmetric catalysis or biocatalytic approaches, researchers could generate enantiomerically pure forms of (S)- or (R)-2-(5-(trifluoromethyl)-1H oxazol)propananamine, which might exhibit enhanced therapeutic profiles compared to their racemic counterparts.

The integration of machine learning into virtual screening has further accelerated the discovery process for compounds like CAS No 1803606 80 5. Predictive models trained on large datasets can identify novel analogs with optimized properties before experimental synthesis is undertaken. This synergy between computational methods and traditional organic chemistry is revolutionizing how new drugs are discovered and developed.

In summary, 2-(5-(Trifluoromethyl)-1H oxazol)propananamine (CAS No 1803606 80 5) represents a structurally versatile compound with significant potential across multiple domains of chemical research. Its unique combination of functional groups—particularly the trifluoromethyl moiety on an oxazole core—makes it an attractive scaffold for medicinal chemists seeking to develop novel therapeutics. As synthetic methodologies continue to evolve alongside advances in computational biology, this molecule will undoubtedly remain at forefrontof innovationin both academicand industrialsettings.